Dicloxacilloic Acid
Dicloxacilloic Acid
Brand Name:
Vulcanchem
CAS No.:
42947-69-3
VCID:
VC0156716
InChI:
InChI=1S/C19H19Cl2N3O6S/c1-7-10(12(24-30-7)11-8(20)5-4-6-9(11)21)15(25)22-13(17(26)27)16-23-14(18(28)29)19(2,3)31-16/h4-6,13-14,16,23H,1-3H3,(H,22,25)(H,26,27)(H,28,29)/t13-,14-,16+/m0/s1
SMILES:
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC(C3NC(C(S3)(C)C)C(=O)O)C(=O)O
Molecular Formula:
C19H19Cl2N3O6S
Molecular Weight:
488.336
Dicloxacilloic Acid
CAS No.: 42947-69-3
Cat. No.: VC0156716
Molecular Formula: C19H19Cl2N3O6S
Molecular Weight: 488.336
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 42947-69-3 |
|---|---|
| Molecular Formula | C19H19Cl2N3O6S |
| Molecular Weight | 488.336 |
| IUPAC Name | (2R,4S)-2-[(R)-carboxy-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C19H19Cl2N3O6S/c1-7-10(12(24-30-7)11-8(20)5-4-6-9(11)21)15(25)22-13(17(26)27)16-23-14(18(28)29)19(2,3)31-16/h4-6,13-14,16,23H,1-3H3,(H,22,25)(H,26,27)(H,28,29)/t13-,14-,16+/m0/s1 |
| Standard InChI Key | BPQOXRMAVQEJBH-OFQRWUPVSA-N |
| SMILES | CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC(C3NC(C(S3)(C)C)C(=O)O)C(=O)O |
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